Cas no 1361893-23-3 (6-Cyano-3-(trifluoromethoxy)pyridine-2-carboxylic acid)

• Product Name: 6-Cyano-3-(trifluoromethoxy)pyridine-2-carboxylic acid
• CAS No: 1361893-23-3
• MF: C₈H₃F₃N₂O₃
• MW: 232.116232156754
• CID: 4801444
• Update Time: 2025-11-03

6-Cyano-3-(trifluoromethoxy)pyridine-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 6-Cyano-3-(trifluoromethoxy)pyridine-2-carboxylic acid

• Inchi： 1S/C8H3F3N2O3/c9-8(10,11)16-5-2-1-4(3-12)13-6(5)7(14)15/h1-2H,(H,14,15)
• InChI Key： JWGXMQWXSUDDLI-UHFFFAOYSA-N
• SMILES： FC(OC1=CC=C(C#N)N=C1C(=O)O)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 322
• XLogP3: 1.9
• Topological Polar Surface Area: 83.2

Additional information on 6-Cyano-3-(trifluoromethoxy)pyridine-2-carboxylic acid

Comprehensive Introduction to 6-Cyano-3-(trifluoromethoxy)pyridine-2-carboxylic acid (CAS No. 1361893-23-3)

6-Cyano-3-(trifluoromethoxy)pyridine-2-carboxylic acid (CAS No. 1361893-23-3) is a highly specialized organic compound that has garnered significant attention in the fields of pharmaceutical research and agrochemical development. This compound, characterized by its unique pyridine backbone and functional groups such as cyano and trifluoromethoxy, exhibits remarkable potential in the synthesis of advanced intermediates. Researchers and industry professionals are increasingly interested in its applications due to its structural versatility and compatibility with modern synthetic methodologies.

The molecular structure of 6-Cyano-3-(trifluoromethoxy)pyridine-2-carboxylic acid features a pyridine-2-carboxylic acid core, which is further modified with a cyano group at the 6-position and a trifluoromethoxy group at the 3-position. These modifications enhance its reactivity and make it a valuable building block for the development of novel compounds. The presence of the trifluoromethoxy group is particularly noteworthy, as it often imparts improved metabolic stability and bioavailability to derived molecules, a feature highly sought after in drug discovery.

In recent years, the demand for fluorinated pyridine derivatives like 6-Cyano-3-(trifluoromethoxy)pyridine-2-carboxylic acid has surged, driven by their applications in the design of small-molecule therapeutics and agrochemicals. The compound's ability to act as a precursor for heterocyclic compounds has made it a focal point in medicinal chemistry. For instance, it is frequently employed in the synthesis of kinase inhibitors and G-protein-coupled receptor (GPCR) modulators, which are critical in treating various diseases.

From a synthetic perspective, 6-Cyano-3-(trifluoromethoxy)pyridine-2-carboxylic acid offers several advantages. Its carboxylic acid functionality allows for easy derivatization through esterification, amidation, or other coupling reactions. Meanwhile, the cyano group provides a handle for further functionalization, enabling the construction of complex molecular architectures. These attributes align well with the growing trend toward fragment-based drug design and click chemistry, where modularity and efficiency are paramount.

The compound's relevance extends beyond pharmaceuticals. In the agrochemical sector, 6-Cyano-3-(trifluoromethoxy)pyridine-2-carboxylic acid serves as a key intermediate for the development of crop protection agents. Its structural motifs are often found in herbicides and insecticides, where the trifluoromethoxy group enhances the compounds' efficacy and environmental stability. This dual applicability in both human health and agriculture underscores its importance in contemporary chemical research.

Environmental and regulatory considerations also play a role in the compound's popularity. With increasing scrutiny on sustainable chemistry and green synthesis, researchers are exploring ways to incorporate 6-Cyano-3-(trifluoromethoxy)pyridine-2-carboxylic acid into more eco-friendly processes. Its potential for use in biocatalysis and flow chemistry setups is being investigated, aligning with the global push toward reducing the environmental footprint of chemical manufacturing.

In summary, 6-Cyano-3-(trifluoromethoxy)pyridine-2-carboxylic acid (CAS No. 1361893-23-3) is a multifaceted compound with broad applications in drug discovery, agrochemicals, and beyond. Its unique structural features, combined with its synthetic flexibility, make it a valuable asset for researchers aiming to address some of the most pressing challenges in modern science. As the demand for fluorinated heterocycles and functionalized pyridines continues to rise, this compound is poised to remain at the forefront of innovation in these fields.